Cas no 2171339-88-9 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobicyclo3.1.0hexane-1-carboxylic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobicyclo3.1.0hexane-1-carboxylic acid
• CAS No: 2171339-88-9
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 5766443
• PubChem ID: 165563547
• Update Time: 2025-10-31

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobicyclo3.1.0hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171339-88-9
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]bicyclo[3.1.0]hexane-1-carboxylic acid
• EN300-1547796
• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobicyclo3.1.0hexane-1-carboxylic acid

• Inchi： 1S/C25H26N2O5/c1-14(22(28)27-16-10-15-11-25(15,12-16)23(29)30)26-24(31)32-13-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,14-16,21H,10-13H2,1H3,(H,26,31)(H,27,28)(H,29,30)/t14-,15?,16?,25?/m0/s1
• InChI Key： FAROMASZSKEYBQ-DZVJTQAGSA-N
• SMILES： OC(C12CC(CC1C2)NC([C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobicyclo3.1.0hexane-1-carboxylic acid

Research Briefing on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobicyclo[3.1.0]hexane-1-carboxylic acid (CAS: 2171339-88-9)

The compound 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobicyclo[3.1.0]hexane-1-carboxylic acid (CAS: 2171339-88-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic peptide derivative, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, is being explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. The unique structural features of this compound, including its constrained bicyclo[3.1.0]hexane scaffold, make it a promising candidate for modulating protein-protein interactions and enhancing metabolic stability.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its role as a building block for peptide-based therapeutics. The Fmoc group serves as a protective moiety during solid-phase peptide synthesis (SPPS), enabling efficient coupling and deprotection steps. Researchers have reported improved yields and purity when incorporating this compound into peptide chains, highlighting its utility in the synthesis of complex biomolecules. Additionally, its bicyclic structure has been shown to confer enhanced rigidity and resistance to enzymatic degradation, which is critical for the development of orally bioavailable peptide drugs.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacokinetic properties of peptides containing 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobicyclo[3.1.0]hexane-1-carboxylic acid. The results demonstrated significant improvements in half-life and bioavailability compared to linear analogs. Molecular dynamics simulations further revealed that the bicyclic scaffold stabilizes the peptide conformation, reducing off-target interactions and improving binding affinity to target proteins. These findings underscore the compound's potential as a versatile tool in the design of next-generation therapeutics.

Another area of active research involves the use of this compound in the development of protease inhibitors. Its constrained geometry has been shown to effectively mimic transition states in enzymatic reactions, making it a valuable scaffold for inhibitor design. Preliminary data from in vitro assays indicate potent inhibitory activity against several clinically relevant proteases, with IC50 values in the nanomolar range. These results suggest that derivatives of this compound could lead to novel treatments for diseases such as hypertension, viral infections, and cancer.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of peptides incorporating 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobicyclo[3.1.0]hexane-1-carboxylic acid. Current efforts are focused on optimizing synthetic routes to reduce costs and improve scalability. Additionally, researchers are exploring the compound's potential in combination therapies and as a platform for targeted drug delivery systems. Future studies will likely address these aspects, further solidifying its role in the pharmaceutical industry.

In conclusion, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobicyclo[3.1.0]hexane-1-carboxylic acid (CAS: 2171339-88-9) represents a cutting-edge tool in chemical biology and drug discovery. Its unique structural properties and demonstrated efficacy in enhancing peptide stability and activity make it a compound of great interest. As research progresses, this molecule is expected to play a pivotal role in the development of innovative therapeutic agents, addressing unmet medical needs across a range of diseases.